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Abstract

Broflanilide is a novel meta-diamide insecticide, representing a new class of chemistry with a
unique mode of action. It is a potent, non-competitive antagonist of the insect y-aminobutyric
acid (GABA) receptor, exhibiting excellent efficacy against a wide range of chewing insect
pests, including those resistant to other insecticide classes. This technical guide provides an in-
depth overview of the chemical structure, physicochemical properties, synthesis, mode of
action, metabolism, and toxicological profile of broflanilide. Detailed experimental protocols for
its synthesis, residue analysis, and toxicity assessment are provided, alongside visualizations
of key pathways and workflows to support further research and development.

Chemical Structure and Identifiers

Broflanilide is characterized by a complex polycyclic structure containing bromine and fluorine
atoms.

o |[UPAC Name: 3-[benzoyl(methyl)amino]-N-[2-bromo-4-(1,1,1,2,3,3,3-heptafluoropropan-2-
yD)-6-(trifluoromethyl)phenyl]-2-fluorobenzamide[1][2][ 3]

« CAS Number: 1207727-04-5[1][4][5]

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b15604914?utm_src=pdf-interest
https://www.benchchem.com/product/b15604914?utm_src=pdf-body
https://www.benchchem.com/product/b15604914?utm_src=pdf-body
https://www.benchchem.com/product/b15604914?utm_src=pdf-body
https://www.chemicalbook.com/article/what-is-the-synthesis-of-the-insecticide-broflanilide.htm
https://www.epa.gov/sites/default/files/2021-01/documents/der_-_broflanilide_in_water_-_mrid_5021134150211556.pdf
https://www.cipac.org/images/members-area/2024/broflanilide-method-extension-report.pdf
https://www.chemicalbook.com/article/what-is-the-synthesis-of-the-insecticide-broflanilide.htm
https://www.researchgate.net/publication/342319593_Optimized_residue_analysis_method_for_broflanilide_and_its_metabolites_in_agricultural_produce_using_the_QuEChERS_method_and_LC-MSMS
https://patents.google.com/patent/US11180443B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Formula: C2sH14BrF11N202[1][4][6]
e Molecular Weight: 663.285 g/mol [1][7]

o Chemical Structure: (A 2D chemical structure image would be placed here in a full
whitepaper)

Physicochemical Properties

A summary of the key physicochemical properties of broflanilide is presented in Table 1.

Property Value Conditions Reference

) White crystalline
Physical State ) Room temperature [8]
powder/solid

Melting Point 154.0-155.5 °C [8]
N ) Predicted at 760
Boiling Point 467.9+45.0 °C [7109]
mmHg

Density 1.6 +£0.1 g/cm3 [9]
Vapor Pressure 6.6 x 10~ torr [10]
Water Solubility 0.71 mg/L 20°C [10]
LogP (Octanol-Water

- o 5.2 pH 4 and 7 [11]
Partition Coefficient)
pKa 8.8 [12]

Synthesis of Broflanilide

The synthesis of broflanilide is a multi-step process. An efficient and scalable synthetic route
has been developed, starting from 2-fluoro-3-nitrobenzoic acid and 4-(perfluoropropan-2-yl)-2-
(trifluoromethyl)aniline.[13] The key steps involve condensation, nitro group reduction, N-
methylation, amidation, and subsequent bromination.[13]

Synthetic Pathway
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Caption: A simplified workflow for the synthesis of broflanilide.

Experimental Protocol for Synthesis

This protocol is a generalized representation based on described synthetic routes.[13][14]

e Condensation: React 2-fluoro-3-nitrobenzoic acid with 4-(perfluoropropan-2-yl)-2-
(trifluoromethyl)aniline in the presence of a suitable coupling agent and a non-nucleophilic
base in an aprotic solvent.

o Nitro Group Reduction: The resulting nitro compound is reduced to the corresponding amine.
This can be achieved using various reducing agents, such as stannous chloride in an acidic
medium.

¢ N-Methylation: The amino group is selectively methylated. A method utilizing
paraformaldehyde and a platinum-on-carbon (Pt/C) catalyst under a hydrogen atmosphere
provides an efficient and industrially scalable approach.[13]

» Amidation: The methylated aniline is then acylated with benzoyl chloride in the presence of a
base like pyridine to form the amide linkage.

» Bromination: The final step involves the selective bromination of the aromatic ring. A
combination of sodium bromide (NaBr) and sodium hypochlorite (NaClO) can be used as the
brominating agent.[13]

 Purification: The final product, broflanilide, can be purified by recrystallization from a
suitable solvent system, such as aqueous methanol, to yield a high-purity crystalline solid.
[13]
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Mode of Action

Broflanilide is a pro-insecticide that is metabolized in insects to its active form, desmethyl-
broflanilide.[15][16][17] Desmethyl-broflanilide acts as a non-competitive antagonist of the
insect GABA-gated chloride ion channel.[15][16] It binds to a novel allosteric site on the
receptor, distinct from the binding sites of other GABA receptor antagonists like fipronil and
cyclodienes.[15][17][18] This binding blocks the influx of chloride ions, leading to
hyperexcitation of the insect's nervous system, convulsions, paralysis, and ultimately, death.
[11][15] Due to its uniqgue mode of action, broflanilide has been classified by the Insecticide
Resistance Action Committee (IRAC) into a new group, Group 30.[11][19]

Signaling Pathway
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Caption: Mode of action of broflanilide in insects.
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Metabolism

Broflanilide itself is a pro-insecticide and requires metabolic activation within the target insect
to exert its toxic effects. The primary metabolic pathway is the N-demethylation of the
benzamide nitrogen, which converts broflanilide into desmethyl-broflanilide.[15][16][17] This
active metabolite is responsible for the insecticidal activity.

In mammals, broflanilide is also metabolized, but desmethyl-broflanilide shows weak activity
against mammalian GABA receptors, contributing to the selective toxicity of the parent
compound.[9]

Toxicology

The toxicological profile of broflanilide has been evaluated in various organisms.

Insecticidal Activity

Broflanilide exhibits high insecticidal activity against a broad spectrum of chewing pests,
particularly lepidopteran larvae. A summary of its toxicity against various insect species is
presented in Table 2.

Insect Species Assay Type LCso Reference

1.3 nM (ICso of
Spodoptera litura Larvicidal assay desmethyl-broflanilide  [9]
on RDL GABAR)

Aphis gossypii Leaf-dipping method 0.20-1.48 pg/mL [20]

2.2 - 6.0 u g/bottle

Anopheles gambiae ) S
WHO bottle bioassay (discriminating [21]

(Kisumu strain) )
concentration)

Mammalian Toxicology

Broflanilide generally exhibits low acute oral toxicity to mammals.[22] The target organs for
toxicity in mammals have been identified as the adrenal glands and ovaries in studies on rats,
mice, and dogs.[23] There is no evidence of acute or subchronic neurotoxicity in rats.[23]
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Environmental Fate and Ecotoxicology

Broflanilide is persistent in both terrestrial and aquatic environments.[11] It has low mobility in
soil, with runoff with eroded sediment and photodegradation in water being the major routes of
dissipation.[11] Broflanilide is highly toxic to honey bees on an acute contact and oral basis.
[11] It is also highly toxic to freshwater fish on an acute basis and has the potential for
bioaccumulation.[11]

Experimental Protocols
Residue Analysis in Agricultural Produce (QUEChERS
Method)

This protocol is based on the optimized QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) method for the analysis of broflanilide and its metabolites in various crops, followed
by LC-MS/MS.[4][11][18]
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Caption: Workflow for QUEChERS-based residue analysis of broflanilide.

o Sample Preparation: Homogenize a representative sample of the agricultural produce (e.g.,
10-15 g).

« Extraction:

o Place the homogenized sample into a 50 mL centrifuge tube.
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o Add 10 mL of acetonitrile.

o Add the appropriate QUEChERS salt packet (e.g., for the citrate buffering method: 4 g
MgSO0Oas, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate
sesquihydrate).

o Shake vigorously for 1 minute.

o Centrifugation: Centrifuge the tube at a sufficient speed (e.g., 4000 rpm) for 5 minutes to
separate the phases.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube
containing a mixture of adsorbents (e.g., 900 mg MgSOa4, 150 mg primary secondary
amine (PSA), and 150 mg C18). The specific adsorbents and their amounts may need to
be optimized depending on the matrix.[11]

o Vortex for 30 seconds.
o Second Centrifugation: Centrifuge the d-SPE tube (e.g., at 4000 rpm) for 5 minutes.

o Final Preparation: Take an aliquot of the cleaned-up extract, filter it through a 0.22 pm
syringe filter, and transfer it to an autosampler vial for LC-MS/MS analysis.

e LC-MS/MS Analysis:

o Chromatographic Separation: Use a suitable C18 reversed-phase column. The mobile
phase can consist of a gradient of water and methanol or acetonitrile, both containing a
small amount of formic acid (e.g., 0.1%) to enhance ionization.

o Mass Spectrometric Detection: Operate the mass spectrometer in multiple reaction
monitoring (MRM) mode for high selectivity and sensitivity. Monitor for the specific
precursor-to-product ion transitions for broflanilide and its metabolites.

Insect Toxicity Bioassay (WHO Bottle Bioassay)
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This protocol is a generalized procedure for determining the susceptibility of insects, such as
mosquitoes, to broflanilide using the WHO bottle bioassay method.[20][21]

» Preparation of Insecticide-Coated Bottles:
o Prepare a stock solution of broflanilide in a suitable solvent (e.g., acetone).

o Coat the inside of 250 mL glass bottles with 1 mL of the broflanilide solution at various
concentrations. A control bottle should be coated with 1 mL of the solvent only.

o Roll and rotate the bottles until the solvent has completely evaporated, leaving a uniform
layer of the insecticide on the inner surface.

¢ Insect Exposure:

o Introduce a known number of non-blood-fed female insects (e.g., 20-25 mosquitoes, 2-5
days old) into each bottle.

o Record the knockdown of the insects at regular intervals for the first hour.
» Mortality Assessment:

o After the exposure period (typically 1 hour), transfer the insects to recovery cups with
access to a sugar solution.

o Record mortality at 24, 48, and 72 hours post-exposure.
e Data Analysis:

o Correct the mortality data using Abbott's formula if mortality is observed in the control
group.

o Use probit analysis to calculate the lethal concentrations (e.g., LCso and LCo9) and their
95% confidence intervals.

Conclusion
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Broflanilide is a significant advancement in insecticide chemistry, offering a novel mode of
action that is effective against a wide array of economically important pests, including those
that have developed resistance to existing insecticides. Its unique properties and mechanism of
action make it a valuable tool in integrated pest management and resistance management
programs. The detailed information and protocols provided in this guide are intended to serve
as a comprehensive resource for researchers and professionals in the fields of agrochemistry,
entomology, and drug development, facilitating further investigation and application of this
promising insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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